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Compound of Interest

Compound Name: 2-Heptanol

Cat. No.: B047269

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This document provides comprehensive,
procedural guidance on the necessary personal protective equipment (PPE), operational plans,
and disposal methods for 2-Heptanol.

Hazard Identification and Personal Protective
Equipment

2-Heptanol is a combustible liquid that can cause skin and serious eye irritation. It may also
cause respiratory irritation. Ingestion can lead to gastrointestinal irritation, nausea, vomiting,
and diarrhea.[1] Therefore, strict adherence to safety protocols and the use of appropriate PPE
are mandatory.

Recommended Personal Protective Equipment:

e Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles
that conform to NIOSH (US) or EN 166 (EU) standards. A face shield may be necessary for
splash protection.

e Skin Protection:

o Gloves: Impervious gloves, such as nitrile rubber (0.4 mm thickness) with a penetration
time of 480 minutes, are recommended.[2] Always inspect gloves for integrity before each
use.[2]
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o Protective Clothing: A lab coat or other protective clothing is required to prevent skin

contact.

o Respiratory Protection: If working in a poorly ventilated area or when high concentrations of

vapor are present, use a NIOSH/MSHA or European Standard EN 149 approved respirator
with a multi-purpose combination (US) or type ABEK (EN 14387) filter.[2][3] Engineering
controls, such as a chemical fume hood, should be the primary means of exposure control.

[2]

Quantitative Data for 2-Heptanol

The following table summarizes key quantitative data for 2-Heptanol, facilitating a quick

reference for safety and handling procedures.

Property Value Source
Molecular Formula C7H160 [4]
Molecular Weight 116.2 g/mol [5]
Appearance Colorless liquid [2][4]
Odor Mild alcohol odor [2][6]
Boiling Point 158-162 °C (316.4-323.6 °F) [21[4]
Flash Point 71 °C (159.8 °F) (Closed Cup) [5]
Solubility in Water Slightly soluble [2]
Vapor Density 4 (Air=1) [5]

Oral LD50 (Rat) 2580 mg/kg [51[7]

Experimental Protocols: Handling and Disposal

Handling Procedures:

o Ventilation: Always handle 2-Heptanol in a well-ventilated area, preferably within a properly

functioning chemical fume hood.[2][8]
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« Ignition Sources: Keep away from open flames, hot surfaces, sparks, and other sources of
ignition.[5] Use non-sparking tools and take precautionary measures against static
discharge.[3][8]

o Container Management: Keep containers tightly closed when not in use.[2] Store in a cool,
dry, and well-ventilated place away from strong oxidizing agents.[2][4]

o Personal Hygiene: Wash hands and face thoroughly after handling. Immediately remove and
launder any contaminated clothing before reuse.

Disposal Plan:
Waste material must be disposed of in accordance with national and local regulations.

» Container Disposal: Do not reuse empty containers as they may retain product residue.
Puncture and dispose of them at an authorized landfill, or recycle if possible.[9]

o Chemical Waste: Dispose of contents and container to an approved waste disposal plant.
This may involve incineration in a licensed facility after mixing with a suitable combustible
solvent.[9]

Emergency Procedures
First-Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[1]

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water and soap for at least 15 minutes.[1] If skin irritation occurs, get medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink two glasses of water
at most. Consult a physician immediately.[4]

Spill Response Workflow:
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The following diagram outlines the procedural steps for managing a 2-Heptanol spill.

.............. Con
“ Ensue.
mmmmmmmmmmmmmmmmmmm ° g s

Click to download full resolution via product page

Caption: Workflow for handling a 2-Heptanol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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